molecular formula C5H10Cl3N3S B6184387 2-chloro-4-(2-hydrazinylethyl)-1,3-thiazole dihydrochloride CAS No. 2624136-02-1

2-chloro-4-(2-hydrazinylethyl)-1,3-thiazole dihydrochloride

Cat. No. B6184387
CAS RN: 2624136-02-1
M. Wt: 250.6
InChI Key:
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Description

Compounds like “2-chloro-4-(2-hydrazinylethyl)-1,3-thiazole dihydrochloride” belong to a class of organic compounds known as heterocyclic compounds, which contain a ring structure containing atoms in addition to carbon, such as sulfur, nitrogen or oxygen . They are often used in the pharmaceutical industry .


Synthesis Analysis

The synthesis of similar compounds often involves reactions of hydrazonoyl halides with alkyl carbothioates, carbothioamides . The exact synthesis process can vary depending on the specific compound and the desired product .


Molecular Structure Analysis

The molecular structure of these compounds is typically characterized by the presence of a thiazole ring, which is a five-membered ring containing one sulfur atom, one nitrogen atom, and three carbon atoms .


Chemical Reactions Analysis

The chemical reactions involving these compounds can be complex and varied. They often involve the formation or breaking of the thiazole ring, and can be influenced by various factors such as temperature, pressure, and the presence of catalysts .


Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary widely depending on their specific structure. They might have different levels of solubility, stability, and reactivity .

Mechanism of Action

The mechanism of action of these compounds in biological systems can vary widely depending on their specific structure and the system in which they are acting. Some compounds might interact with enzymes or other proteins, while others might interact with cell membranes or DNA .

Safety and Hazards

The safety and hazards associated with these compounds can also vary widely. Some might be relatively safe to handle, while others might be toxic or hazardous. Proper safety precautions should always be taken when handling these compounds .

Future Directions

The future directions for research on these compounds could involve further exploration of their synthesis, their physical and chemical properties, and their potential uses in various industries, including the pharmaceutical industry .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-4-(2-hydrazinylethyl)-1,3-thiazole dihydrochloride involves the reaction of 2-chloro-4-(2-bromoethyl)-1,3-thiazole with hydrazine hydrate followed by quaternization with hydrochloric acid.", "Starting Materials": [ "2-chloro-4-(2-bromoethyl)-1,3-thiazole", "hydrazine hydrate", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-chloro-4-(2-bromoethyl)-1,3-thiazole is reacted with hydrazine hydrate in ethanol at reflux temperature to yield 2-chloro-4-(2-hydrazinylethyl)-1,3-thiazole.", "Step 2: The resulting product from step 1 is quaternized with hydrochloric acid to yield 2-chloro-4-(2-hydrazinylethyl)-1,3-thiazole dihydrochloride." ] }

CAS RN

2624136-02-1

Product Name

2-chloro-4-(2-hydrazinylethyl)-1,3-thiazole dihydrochloride

Molecular Formula

C5H10Cl3N3S

Molecular Weight

250.6

Purity

95

Origin of Product

United States

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